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Compound of Interest

Compound Name: Oxacyclohexadecen-2-one

Cat. No.: B1590494 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Oxacyclohexadecen-2-one. Adherence to these

procedures is essential for ensuring laboratory safety and proper chemical handling.

Chemical Identifiers:

CAS Number: 34902-57-3[1][2]

Synonyms: (3E)-oxacyclohexadec-3-en-2-one, 15-pentadec-12-enolide, Globalide,

Habanolide[2][3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Oxacyclohexadecen-2-one,

the use of appropriate personal protective equipment is imperative.[4]
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Protection Type Recommended Equipment
Standards and
Specifications

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or safety

glasses.[1][4][5][6]

Must be tested and approved

under appropriate government

standards such as EN 166

(EU) or NIOSH (US).[1][5][6]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber is

recommended) and a lab coat

or impervious clothing.[4][5][6]

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[1][6]

Inspect gloves prior to use.[4]

[6]

Respiratory Protection

Generally not required with

adequate ventilation. If dust is

generated, irritation occurs, or

exposure limits are exceeded,

use a full-face respirator with

an appropriate particulate filter

(e.g., N95).[5][6]

Must be NIOSH (US) or EN

149 (EU) approved.[5]

Hazard Identification and Toxicity
Oxacyclohexadecen-2-one may cause skin and eye irritation, as well as respiratory tract

irritation.[5] It is also very toxic to aquatic life with long-lasting effects.[3][6][7]

Toxicity Endpoint Organism Result Exposure Time

LC0 (Fish) Danio rerio >= 0.11 mg/L 96 hours

EC50 (Invertebrates) Daphnia magna > 0.17 mg/L 48 hours

EC50 (Algae)
Desmodesmus

subspicatus
0.4 mg/L 72 hours

EC50

(Microorganisms)
Activated sludge > 100 mg/L 3 hours
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Data sourced from a Chemical Safety Data Sheet for (12E)-Oxacyclohexadec-12-en-2-one, a

related isomer.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Standard Handling Protocol:

Ensure Adequate Ventilation: Always handle Oxacyclohexadecen-2-one in a well-ventilated

area.[5][6]

Don Appropriate PPE: Before handling, put on all required personal protective equipment as

specified in the table above.

Avoid Dust and Aerosol Formation: Handle the substance carefully to prevent the formation

of dust and aerosols.[1][6]

Prevent Contact: Avoid contact with skin, eyes, and clothing.[1][5][6] Do not breathe in dust,

fumes, or vapors.[5]

Hygiene Practices: Do not eat, drink, or smoke in handling areas.[5] Wash hands thoroughly

after handling.[1][5][6]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][5][6]

Spill and Accidental Release Protocol:

Evacuate the Area: Clear all non-essential personnel from the spill area.[1][5]

Ensure Ventilation: Make sure the area is well-ventilated.[5]

Wear Protective Equipment: Use personal protective equipment, including chemical-

impermeable gloves, during cleanup.[6]

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[1]

[5][6]
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Clean-up:

For solid spills, mechanically recover the product by sweeping or shoveling.[5]

Use non-sparking tools.[6]

Collect the material and place it into a suitable, labeled, and closed container for disposal.

[5][6]

Disposal: Dispose of the collected material through a licensed waste disposal contractor.[5]

[8]

First-Aid Measures:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[6]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if irritation occurs.[6][8]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Consult a doctor.[6][8]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[6]

Disposal Plan
The disposal of Oxacyclohexadecen-2-one and its containers must comply with all local,

regional, and national regulations.

Professional Disposal: The material should be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[6] Do not dispose of

this material in drains or sewers.[5]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other

purposes and then be disposed of in a sanitary landfill.[6]
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Workflow and Safety Decision Making
Preparation Phase

Handling Phase

Disposal & Spill Response

Start Handling
Oxacyclohexadecen-2-one

Assess Work Area:
Is it well-ventilated?

Don Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Yes

Is there a risk of
dust generation?

Proceed with
Chemical Handling

Accidental Spill Occurs

Potential Hazard

Dispose of Waste
(Chemical & Contaminated PPE)

via Licensed Contractor

No
Add Respiratory Protection

(e.g., N95 Respirator)

Yes

Follow Spill Protocol:
1. Evacuate & Ventilate

2. Contain Spill
3. Clean-up with PPE

End of Process
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Caption: Workflow for handling Oxacyclohexadecen-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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